N-(2-chloro-3-pyridinyl)-2-(2,5-dimethoxyphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-(2-chloropyridin-3-yl)-2-(2,5-dimethoxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C23H18ClN3O3/c1-29-14-9-10-21(30-2)17(12-14)20-13-16(15-6-3-4-7-18(15)26-20)23(28)27-19-8-5-11-25-22(19)24/h3-13H,1-2H3,(H,27,28)
• InChI Key: VASILAUBJHSBRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=C(N=CC=C4)Cl
• Molecular Formula: C23H18ClN3O3
• Molecular Weight: 419.9 g/mol

Description

N-(2-chloro-3-pyridinyl)-2-(2,5-dimethoxyphenyl)-4-quinolinecarboxamide, also known as GW 501516, is a synthetic compound that has gained attention for its potential use as a performance-enhancing drug. However, it also has several potential applications in scientific research.

Mechanism of Action

N-(2-chloro-3-pyridinyl)-2-(2,5-dimethoxyphenyl)-4-quinolinecarboxamide 501516 works by activating the PPARδ, which is a transcription factor that regulates the expression of genes involved in fatty acid oxidation and glucose uptake. This leads to increased fatty acid oxidation and glucose uptake in various tissues, which can improve metabolic function. It also has anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-(2-chloro-3-pyridinyl)-2-(2,5-dimethoxyphenyl)-4-quinolinecarboxamide 501516 has several biochemical and physiological effects. It has been shown to increase endurance and improve exercise performance in animal models. It also has anti-inflammatory effects, which can reduce inflammation in various tissues. Additionally, it has been shown to improve lipid and glucose metabolism, which can improve metabolic function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chloro-3-pyridinyl)-2-(2,5-dimethoxyphenyl)-4-quinolinecarboxamide 501516 in lab experiments is its specificity for activating the PPARδ, which can lead to more targeted effects. However, one limitation is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on N-(2-chloro-3-pyridinyl)-2-(2,5-dimethoxyphenyl)-4-quinolinecarboxamide 501516. One direction is to further explore its potential as a treatment for metabolic disorders such as obesity and type 2 diabetes. Another direction is to investigate its potential as a treatment for inflammatory diseases such as arthritis. Additionally, more research is needed to fully understand its mechanism of action and potential off-target effects.

Synthesis Methods

The synthesis of N-(2-chloro-3-pyridinyl)-2-(2,5-dimethoxyphenyl)-4-quinolinecarboxamide 501516 involves several steps, including the reaction of 2-chloro-3-pyridinecarboxylic acid with thionyl chloride to form 2-chloro-3-pyridinyl chloride. This compound is then reacted with 2,5-dimethoxyphenylboronic acid in the presence of a palladium catalyst to form 2-(2,5-dimethoxyphenyl)-3-pyridinylboronic acid. Finally, this compound is reacted with 4-chloroquinoline-6-carboxamide in the presence of a palladium catalyst to form N-(2-chloro-3-pyridinyl)-2-(2,5-dimethoxyphenyl)-4-quinolinecarboxamide 501516.

Scientific Research Applications

N-(2-chloro-3-pyridinyl)-2-(2,5-dimethoxyphenyl)-4-quinolinecarboxamide 501516 has several potential applications in scientific research. It has been shown to activate the peroxisome proliferator-activated receptor delta (PPARδ) in various tissues, which can lead to increased fatty acid oxidation and glucose uptake. This makes it a potential candidate for the treatment of metabolic disorders such as obesity and type 2 diabetes. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.